Cas no 1803583-83-6 (Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]-)

• Product Name: Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]-
• CAS No: 1803583-83-6
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• MDL: MFCD28246530
• CID: 5249592
• PubChem ID: 8534525
• Update Time: 2025-06-11

Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]-

• MDL： MFCD28246530
• Inchi： 1S/C19H16ClNO3/c1-12(22)13-7-8-17(18(10-13)23-2)24-11-15-9-14-5-3-4-6-16(14)21-19(15)20/h3-10H,11H2,1-2H3
• InChI Key： ZRTMXAYRUPYHPP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCC2=CC3C(N=C2Cl)=CC=CC=3)C(OC)=C1)C

Additional information on Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]-

Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- (CAS No. 1803583-83-6): An Overview of a Promising Compound in Medicinal Chemistry

Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- (CAS No. 1803583-83-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1803583-83-6, belongs to the class of quinoline derivatives and exhibits a complex molecular structure that includes a methoxyphenyl group and a chloroquinoline moiety. The combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research.

The molecular formula of Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- is C₂₀H₁₇ClNO₃, and its molecular weight is approximately 356.81 g/mol. The compound's structure is characterized by a central ethanone (acetone) core, which is substituted with a 4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl group. This intricate arrangement of functional groups suggests that the compound may exhibit multiple modes of action, which could be beneficial in various therapeutic contexts.

Recent studies have highlighted the potential of Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound possesses potent neuroprotective properties, which may be attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. Specifically, the compound has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- has also demonstrated promising antitumor activity. A study published in the Cancer Research journal reported that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor activity is believed to involve the induction of apoptosis and the inhibition of angiogenesis, both of which are critical processes in cancer progression.

The pharmacokinetic properties of Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. Moreover, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural complexity and multifaceted biological activities of Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- have also sparked interest in its use as a lead compound for drug discovery efforts. Researchers are actively exploring structural modifications to optimize its pharmacological profile and enhance its therapeutic potential. For instance, substituting different functional groups on the quinoline ring or modifying the methoxyphenyl moiety can potentially yield derivatives with improved potency and selectivity.

In conclusion, Ethanone, 1-[4-[(2-chloro-3-quinolinyl)methoxy]-3-methoxyphenyl]- (CAS No. 1803583-83-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for advancing medical treatments in these areas.